Cas no 14097-42-8 (2-methyl-3,4-dihydro-1H-isoquinolin-5-ol)
2-Methyl-3,4-dihydro-1H-isoquinolin-5-ol is a heterocyclic organic compound featuring a partially saturated isoquinoline core with a hydroxyl group at the 5-position and a methyl substituent at the 2-position. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and fine chemical synthesis. The dihydroisoquinoline scaffold is of particular interest due to its presence in bioactive molecules, making this compound valuable for medicinal chemistry research. Its hydroxyl group enhances solubility and provides a handle for further functionalization. The compound is typically handled under inert conditions to preserve stability. Suitable for controlled reactions, it offers a versatile building block for the development of novel therapeutic agents or specialized organic materials.
14097-42-8 structure
Product Name:2-methyl-3,4-dihydro-1H-isoquinolin-5-ol
CAS No:14097-42-8
MF:C10H13NO
MW:163.216322660446
MDL:MFCD13179350
CID:844999
Update Time:2025-10-29
2-methyl-3,4-dihydro-1H-isoquinolin-5-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4-tetrahydro-2-methyl-5-Isoquinolinol
- 5-Hydroxy-2-methyl-1,2,3,4-tetrahydroisoquinoline
- 2-Methyl-1,2,3,4-tetrahydroisoquinolin-5-ol
- 5-ISOQUINOLINOL,1,2,3,4-TETRAHYDRO-2-METHYL-
- 5-Isoquinolinol, 1,2,3,4-tetrahydro-2-methyl-
- YNGGLUVRQLFWGP-UHFFFAOYSA-N
- FCH1140813
- AK406693
- 2-methyl-3,4-dihydro-1H-isoquinolin-5-ol
- AX8276591
-
- MDL: MFCD13179350
- Inchi: 1S/C10H13NO/c1-11-6-5-9-8(7-11)3-2-4-10(9)12/h2-4,12H,5-7H2,1H3
- InChI Key: YNGGLUVRQLFWGP-UHFFFAOYSA-N
- SMILES: OC1=CC=CC2=C1CCN(C)C2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Topological Polar Surface Area: 23.5
Experimental Properties
- Boiling Point: 271.0±40.0°C at 760 mmHg
2-methyl-3,4-dihydro-1H-isoquinolin-5-ol Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C(BD492795)
2-methyl-3,4-dihydro-1H-isoquinolin-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A211549-100mg |
2-Methyl-1,2,3,4-tetrahydroisoquinolin-5-ol |
14097-42-8 | 97% | 100mg |
$40.0 | 2025-02-25 | |
| Ambeed | A211549-250mg |
2-Methyl-1,2,3,4-tetrahydroisoquinolin-5-ol |
14097-42-8 | 97% | 250mg |
$49.0 | 2025-02-25 | |
| Ambeed | A211549-1g |
2-Methyl-1,2,3,4-tetrahydroisoquinolin-5-ol |
14097-42-8 | 97% | 1g |
$194.0 | 2025-02-25 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XF326-50mg |
2-methyl-3,4-dihydro-1H-isoquinolin-5-ol |
14097-42-8 | 97% | 50mg |
498.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XF326-200mg |
2-methyl-3,4-dihydro-1H-isoquinolin-5-ol |
14097-42-8 | 97% | 200mg |
1249.0CNY | 2021-07-12 | |
| Chemenu | CM238812-1g |
2-Methyl-1,2,3,4-tetrahydroisoquinolin-5-ol |
14097-42-8 | 97% | 1g |
$425 | 2021-08-04 | |
| TRC | M340690-10mg |
2-Methyl-1,2,3,4-tetrahydroisoquinolin-5-ol |
14097-42-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M340690-50mg |
2-Methyl-1,2,3,4-tetrahydroisoquinolin-5-ol |
14097-42-8 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M340690-100mg |
2-Methyl-1,2,3,4-tetrahydroisoquinolin-5-ol |
14097-42-8 | 100mg |
$ 230.00 | 2022-06-03 | ||
| Chemenu | CM238812-250mg |
2-Methyl-1,2,3,4-tetrahydroisoquinolin-5-ol |
14097-42-8 | 97% | 250mg |
$*** | 2023-03-30 |
2-methyl-3,4-dihydro-1H-isoquinolin-5-ol Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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